Cas no 6297-22-9 (methyl 4-oxocyclohexane-1-carboxylate)

Methyl 4-oxocyclohexane-1-carboxylate is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and fine chemicals. It features a cyclic structure with a carboxylate group, enabling it to participate in various chemical transformations. This compound offers high purity and stability, making it ideal for use in complex synthesis pathways. Its unique properties make it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and flavor compounds.
methyl 4-oxocyclohexane-1-carboxylate structure
6297-22-9 structure
Product Name:methyl 4-oxocyclohexane-1-carboxylate
CAS No:6297-22-9
MF:C8H12O3
MW:156.179082870483
MDL:MFCD00270324
CID:46599
PubChem ID:226643
Update Time:2025-06-20

methyl 4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-oxocyclohexanecarboxylate
    • 4-Oxocyclohexanecarboxylic acid methyl ester
    • 4-CYCLOHEXANE CARBOXYLIC ACID METHYL ESTER
    • 4-ketocyclohexanecarboxylate
    • 4-oxo-Cyclohexanecarboxylic acid methyl ester
    • Methy-4-oxocyclohexane carboxylate
    • Methyl 4-ketocyclohexanecarboxylate
    • Methyl 4-Oxocyclohex
    • methyl 4-oxocyclohexane-1-carboxylate
    • Methyl cyclohexanone-4-carboxylate
    • cyclohexanecarboxylic acid, 4-oxo-, methyl ester
    • methyl4-oxocyclohexanecarboxylate
    • 4-(Methoxycarbonyl)cyclohexanone
    • cyclohexanone-4-carboxylic acid methyl ester
    • Cyclohexanecarboxylicacid, 4-oxo-, methyl ester
    • 4-oxo-cyclohexane-1-carboxylic acid methyl ester
    • NSC-17321
    • AS-18457
    • FT-0671884
    • InChI=1/C8H12O3/c1-11-8(10)6-2-4-7(9)5-3-6/h6H,2-5H2,1H
    • NSC 17321
    • 6297-22-9
    • EN300-85391
    • MFCD00270324
    • CS-W005848
    • AM20070503
    • methyl 4-ketocyclohexane carboxylate
    • SCHEMBL791232
    • methyl 4-oxocyclohexane-carboxylate
    • J-522365
    • methyl 4-oxocyclohexane carboxylate
    • 4-carbomethoxy-1-cyclohexanone
    • PB43190
    • 4-oxocyclohexane carboxylic acid methylester
    • DL-Ethylgonendione
    • NSC17321
    • AKOS006272504
    • 4-keto-cyclohexyl formic acid methyl ester
    • DTXSID50280517
    • SY022071
    • BLYKGTCYDJZLFB-UHFFFAOYSA-N
    • DB-030028
    • DTXCID60231671
    • 4-oxo-Cyclohexanecarboxylic Acid Methyl Ester; 4-(Methoxycarbonyl)cyclohexanone; Methyl 4-Ketocyclohexanecarboxylate; Methyl cyclohexanone-4-carboxylate; NSC 17321;
    • MDL： MFCD00270324
    • Inchi： 1S/C8H12O3/c1-11-8(10)6-2-4-7(9)5-3-6/h6H,2-5H2,1H3
    • InChI Key： BLYKGTCYDJZLFB-UHFFFAOYSA-N
    • SMILES： O(C)C(C1CCC(CC1)=O)=O

Computed Properties

  • Exact Mass: 156.07900
  • Monoisotopic Mass: 156.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.1
  • Boiling Point: 230.8°C at 760 mmHg
  • Flash Point: 230.8 °C at 760 mmHg
  • Refractive Index: 1.46
  • PSA: 43.37000
  • LogP: 0.91870

methyl 4-oxocyclohexane-1-carboxylate Security Information

methyl 4-oxocyclohexane-1-carboxylate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

methyl 4-oxocyclohexane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
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4-OXO-CYCLOHEXANECARBOXYLIC ACID METHYL ESTER
 6297-22-9 97%
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4-OXO-CYCLOHEXANECARBOXYLIC ACID METHYL ESTER
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RA295-20g
methyl 4-oxocyclohexane-1-carboxylate
 6297-22-9 97+%
20g
 ￥467.0 2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RA295-100g
methyl 4-oxocyclohexane-1-carboxylate
 6297-22-9 97+%
100g
 ￥1901.0 2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RA295-25g
methyl 4-oxocyclohexane-1-carboxylate
 6297-22-9 97+%
25g
 735CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RA295-1g
methyl 4-oxocyclohexane-1-carboxylate
 6297-22-9 97+%
1g
 60CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RA295-5g
methyl 4-oxocyclohexane-1-carboxylate
 6297-22-9 97+%
5g
 ￥127.0 2022-07-29
TRC
M315045-250mg
Methyl 4-Oxocyclohexanecarboxylate
 6297-22-9
250mg
 $ 58.00 2023-09-07
TRC
M315045-500mg
Methyl 4-Oxocyclohexanecarboxylate
 6297-22-9
500mg
 $ 92.00 2023-09-07

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